Cas no 881833-27-8 (4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)-)

• Product Name: 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)-
• CAS No: 881833-27-8
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 4285758
• PubChem ID: 23993292
• Update Time: 2025-06-14

4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)-
• 1-(1-naphthylsulfonyl)-4-piperidinecarboxamide
• 1-naphthalen-1-ylsulfonylpiperidine-4-carboxamide
• AKOS002287324
• Z1203134710
• ZKNAJIDQCBWYJC-UHFFFAOYSA-N
• AP-263/43412246
• SCHEMBL3974715
• 1-(naphthylsulfonyl)piperidine-4-carboxamide
• 4-aminocarbonyl-1-(1-naphthylsulfonyl)piperidine
• Oprea1_569672
• 881833-27-8

• Inchi： 1S/C16H18N2O3S/c17-16(19)13-8-10-18(11-9-13)22(20,21)15-7-3-5-12-4-1-2-6-14(12)15/h1-7,13H,8-11H2,(H2,17,19)
• InChI Key： ZKNAJIDQCBWYJC-UHFFFAOYSA-N
• SMILES： N1(S(C2=C3C(C=CC=C3)=CC=C2)(=O)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 318.10381361Da
• Monoisotopic Mass: 318.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)-

Recent Advances in the Study of 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- (CAS: 881833-27-8)

The compound 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- (CAS: 881833-27-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique naphthalene and piperidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- to enhance its bioactivity and selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and density functional theory (DFT) calculations, to predict its binding affinity with various biological targets. These in silico studies suggest that the compound exhibits a high affinity for proteins involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

In vitro and in vivo experiments have further validated the compound's potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- effectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The compound showed a dose-dependent reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of inflammation. These findings underscore its potential as a novel anti-inflammatory therapeutic.

Beyond its anti-inflammatory properties, recent research has explored the compound's role in oncology. Preliminary data indicate that 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- may act as a modulator of apoptosis in cancer cells. A study conducted by a team at the National Cancer Institute revealed that the compound induces apoptosis in human breast cancer cell lines (MCF-7 and MDA-MB-231) through the activation of caspase-3 and caspase-9. These results highlight its potential as an adjunct therapy in cancer treatment.

Despite these promising findings, challenges remain in the development of 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently investigating various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 4-Piperidinecarboxamide, 1-(1-naphthalenylsulfonyl)- (CAS: 881833-27-8) represents a versatile scaffold with significant potential in both anti-inflammatory and anticancer applications. Continued research efforts are essential to fully elucidate its mechanisms of action and optimize its therapeutic efficacy. The compound's unique structural features and promising biological activities make it a valuable candidate for future drug development initiatives.